Cas no 2649034-01-3 (N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide)

• Product Name: N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide
• CAS No: 2649034-01-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5416810
• PubChem ID: 137931048
• Update Time: 2025-11-01

N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}prop-2-enamide
• EN300-26592629
• 2649034-01-3
• Z3024763770
• N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide

• Inchi： 1S/C14H16N2O2/c1-3-14(17)15-9-12-8-13(16-18-12)11-6-4-10(2)5-7-11/h3-7,12H,1,8-9H2,2H3,(H,15,17)
• InChI Key： PDZAHWYBUYFWSX-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(C)C=C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.41±0.46(Predicted)

Additional information on N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide

N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide and CAS No. 2649034-01-3: A Comprehensive Overview

Compounds with the chemical identity CAS No. 2649034-01-3 and the product name N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide represent a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The molecular structure of this compound features a complex heterocyclic system, which includes an isoxazole ring and a propenamide moiety. The presence of these functional groups suggests a high degree of chemical versatility, enabling diverse interactions with biological targets. Specifically, the 4-methylphenyl substituent and the 5-isoxazolyl moiety contribute to the compound's overall pharmacophore, influencing its binding affinity and specificity.

In recent years, there has been a growing emphasis on the development of small molecule inhibitors that modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound in question has been investigated for its potential role in these areas due to its structural features that mimic natural bioactive molecules. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease progression.

The synthesis of N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These approaches not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable.

One of the key aspects of this compound's investigation has been its interaction with biological targets at the molecular level. Computational modeling and molecular dynamics simulations have been instrumental in understanding how this compound binds to its intended receptors or enzymes. These studies have provided valuable insights into the compound's binding affinity, kinetics, and potential side effects.

The pharmacokinetic properties of N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide are also critical factors in determining its therapeutic efficacy. Research has focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is essential for optimizing dosing regimens and minimizing potential adverse effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound's metabolic pathways.

In clinical settings, the potential applications of this compound are being explored through preclinical and clinical trials. These trials aim to evaluate its safety profile and therapeutic efficacy in various disease models. Preliminary results from these studies have shown promising signs of activity against certain conditions, warranting further investigation.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of CAS No. 2649034-01-3 exemplifies this collaborative approach, where synthetic chemists design molecules with specific pharmacological properties, biologists investigate their interactions with biological systems, and clinicians assess their therapeutic potential in patients.

The regulatory landscape for new drug development also plays a crucial role in bringing compounds like this one to market. Compliance with regulatory guidelines ensures that these compounds are safe and effective for human use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide frameworks for evaluating new drugs through rigorous testing protocols.

The future prospects for N-[[4,5-Dihydro-3-(4-methylphenyl)-5-isoxazolyl]methyl]-2-propenamide are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to refine synthetic methodologies for improved scalability and cost-effectiveness. Additionally, further exploration of its pharmacological properties may uncover new indications or mechanisms of action that could expand its therapeutic utility.

In conclusion, compounds like those identified by CAS No. 2649034-01-3 represent a critical area of research in pharmaceutical chemistry. The detailed investigation into their structure-activity relationships (SAR), synthetic pathways, pharmacokinetic properties, and clinical applications underscores their importance in developing novel therapeutic agents for various diseases.